TAI-1

• CAS No.: 1334921-03-7
• Product Name: TAI-1
• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.51
• IUPAC Name: N-[4-[4-(4-methoxyphenoxy)-2,6-dimethylphenyl]-1,3-thiazol-2-yl]pyridine-4-carboxamide
• Standard InChI: InChI=1S/C24H21N3O3S/c1-15-12-20(30-19-6-4-18(29-3)5-7-19)13-16(2)22(15)21-14-31-24(26-21)27-23(28)17-8-10-25-11-9-17/h4-14H,1-3H3,(H,26,27,28)
• Standard InChIKey: NBNNDUZYMXBCOX-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1C2=CSC(=N2)NC(=O)C3=CC=NC=C3)C)OC4=CC=C(C=C4)OC
• Appearance: Solid powder
• Description: TAI-1 is a potent first-in-class Hec1 inhibitor, as well as an anti-cancer agent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TAI1; TAI 1; TAI-1
• Reference: 1: Huang LY, Lee YS, Huang JJ, Chang CC, Chang JM, Chuang SH, Kao KJ, Tsai YJ, Tsai PY, Liu CW, Lin HS, Lau JY. Characterization of the biological activity of a potent small molecule Hec1 inhibitor TAI-1. J Exp Clin Cancer Res. 2014 Jan 9;33:6. doi: 10.1186/1756-9966-33-6. PubMed PMID: 24401611; PubMed Central PMCID: PMC3895848.; 2: Nishida H, Endo K, Hatano M, Tatekawa N, Mashima E, Hashida R, Hori M, Obara K. [Isolated central nervous system relapse in type II enteropathy-associated T cell lymphoma]. Rinsho Ketsueki. 2015 Jun;56(6):692-8. doi: 10.11406/rinketsu.56.692. Japanese. PubMed PMID: 26256881.
• PubChem Compound: 53389629
• Last Modified: Nov 11 2021